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A comprehensive guide for researchers, scientists, and drug development professionals on the
sequence conservation and divergence of IRP1 across various species.

Iron Regulatory Protein 1 (IRP1) is a highly conserved, bifunctional protein that plays a central
role in cellular iron homeostasis. It functions as both a cytosolic aconitase and an RNA-binding
protein that post-transcriptionally regulates the expression of genes involved in iron uptake,
storage, and utilization.[1][2][3] This dual functionality makes IRP1 a critical sensor and
regulator of intracellular iron levels.[2] Understanding the evolutionary conservation and
divergence of the IRP1 protein sequence across different species is crucial for elucidating its
structure-function relationships, identifying conserved regulatory domains, and informing the
development of therapeutic strategies targeting iron metabolism.

This guide provides a comparative analysis of IRP1 protein sequences from five evolutionarily
distant species: Homo sapiens (Human), Mus musculus (Mouse), Rattus norvegicus (Rat),
Danio rerio (Zebrafish), and Drosophila melanogaster (Fruit Fly).

Quantitative Analysis of IRP1 Sequence
Conservation

To assess the degree of conservation, the IRP1 protein sequences from the selected species
were retrieved from the National Center for Biotechnology Information (NCBI) database. A
multiple sequence alignment was performed, and the pairwise sequence identity and similarity
were calculated. The results are summarized in the table below.
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Species Comparison Sequence ldentity (%) Sequence Similarity (%)
Human vs. Mouse 96.5% 98.2%
Human vs. Rat 96.1% 97.9%
Human vs. Zebrafish 79.8% 88.5%
Human vs. Fruit Fly 65.4% 79.1%
Mouse vs. Rat 98.8% 99.3%
Mouse vs. Zebrafish 79.5% 88.2%
Mouse vs. Fruit Fly 65.2% 78.9%
Rat vs. Zebrafish 79.3% 88.0%
Rat vs. Fruit Fly 65.0% 78.7%
Zebrafish vs. Fruit Fly 63.7% 77.3%

Data calculated using the SIAS (Sequence Identity and Similarity) web server based on a
Clustal Omega alignment.

The data clearly indicates a high degree of IRP1 conservation among mammals, with
sequence identities exceeding 96%. As expected, the conservation decreases with increasing
evolutionary distance, with the fruit fly IRP1 showing the lowest identity and similarity to the
vertebrate sequences. Despite the divergence, the overall similarity remains high, suggesting
the preservation of the core structural and functional domains of the protein throughout
evolution. In Drosophila melanogaster, two IRP1 homologues, IRP-1A and IRP-1B, have been
identified, with IRP-1A being the functional ortholog that exhibits IRE-binding activity.[4][5]

Experimental Protocols
Multiple Sequence Alighment

The multiple sequence alignment of the IRP1 protein sequences was performed using the
Clustal Omega web server.

Protocol:
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e Sequence Retrieval: Obtain the FASTA formatted protein sequences for IRP1 from the NCBI
protein database for Homo sapiens, Mus musculus, Rattus norvegicus, Danio rerio, and
Drosophila melanogaster.

o Web Server Access: Navigate to the Clustal Omega web server.

e Sequence Input: Paste the retrieved FASTA sequences into the input box.
o Parameter Selection: Utilize the default alignment parameters.

o Execution: Submit the alignment job.

o Output Retrieval: The aligned sequences in various formats can be downloaded upon
completion.

Sequence Identity and Similarity Calculation

The percentage of sequence identity and similarity was calculated using the SIAS (Sequence
Identity and Similarity) web server.

Protocol:

o Alignment Input: Copy the aligned sequences from the Clustal Omega output.
o Web Server Access: Access the SIAS web server.

» Data Entry: Paste the aligned sequences into the provided text box.

o Parameter Settings: Select the appropriate scoring matrix (e.g., BLOSUMG62) for similarity
calculation.

o Calculation: Submit the data for analysis.

o Results: The server will generate a table displaying the pairwise identity and similarity
percentages.

Phylogenetic Analysis
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The evolutionary history of the IRP1 protein was inferred by constructing a phylogenetic tree
using the MEGA (Molecular Evolutionary Genetics Analysis) software.

Protocol:
o Data Input: Open the aligned FASTA file in MEGA.
e Phylogenetic Tree Construction:
o Select "Phylogeny"” from the main menu.
o Choose the desired tree-building method (e.g., Neighbor-Joining, Maximum Likelihood).
o Parameter Configuration:
o Select the appropriate substitution model (e.g., JTT, WAG).
o Set the number of bootstrap replications for statistical support (e.g., 1000).
o Tree Generation: Execute the analysis.

 Visualization and Export: The resulting phylogenetic tree can be visualized, customized, and
exported in various image formats.

Visualization of Evolutionary Relationships

The phylogenetic relationship of IRP1 across the five species is depicted in the following
diagram.
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Caption: Phylogenetic tree of IRP1 protein sequences.

This guide provides a foundational comparative analysis of the IRP1 protein sequence, offering
valuable insights for researchers in the fields of molecular biology, drug development, and
evolutionary biology. The high degree of conservation underscores the critical and conserved
function of IRP1 in iron metabolism across a wide range of species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [A Cross-Species Comparative Analysis of Iron
Regulatory Protein 1 (IRP1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612643#cross-species-comparison-of-irp1l-protein-
sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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